Cas no 2793-69-3 ((3ar,3bs,5as,6s,8as,8br)-1,1-difluoro-3a,5a-dimethyl-1,1a,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9,10b-hexadecahydrocyclopenta[a]cyclopropa[i]phenanthren-6-yl Acetate)

• Product name: (3ar,3bs,5as,6s,8as,8br)-1,1-difluoro-3a,5a-dimethyl-1,1a,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9,10b-hexadecahydrocyclopenta[a]cyclopropa[i]phenanthren-6-yl Acetate
• CAS No: 2793-69-3
• MF: C₂₂H₃₀O₂F₂
• MW: 364.4692
• CID: 1433219
• PubChem ID: 247862

(3ar,3bs,5as,6s,8as,8br)-1,1-difluoro-3a,5a-dimethyl-1,1a,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9,10b-hexadecahydrocyclopenta[a]cyclopropa[i]phenanthren-6-yl Acetate Chemical and Physical Properties

Names and Identifiers

• (3ar,3bs,5as,6s,8as,8br)-1,1-difluoro-3a,5a-dimethyl-1,1a,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9,10b-hexadecahydrocyclopenta[a]cyclopropa[i]phenanthren-6-yl Acetate
• AR-1A3932
• AC1L6L68
• CTK4G0500
• AG-K-26948
• AC1Q5X2V
• KST-1A3915
• NSC63304
• AR-1A3932; AC1L6L68; CTK4G0500; AG-K-26948; AC1Q5X2V; KST-1A3915; NSC63304;
• DTXSID40289736
• 2793-69-3
• NSC-63304

• Inchi： InChI=1S/C22H30F2O2/c1-12(25)26-18-7-6-14-13-4-5-16-19-17(22(19,23)24)9-10-20(16,2)15(13)8-11-21(14,18)3/h5,13-15,17-19H,4,6-11H2,1-3H3/t13-,14-,15-,17?,18-,19?,20+,21-/m0/s1
• InChI Key： JTSBNWGLFUOUIT-JUAVEBNASA-N
• SMILES： CC(=O)OC1CCC2C1(CCC3C2CC=C4C3(CCC5C4C5(F)F)C)C

Computed Properties

• Exact Mass: 364.2215
• Monoisotopic Mass: 364.22138652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 26.3
• LogP: 5.37210